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Compound of Interest

Compound Name: 4-Acetamidophenylglyoxal hydrate

Cat. No.: B578847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical

properties of 4-Acetamidophenylglyoxal hydrate (CAS No: 16267-10-0). Due to the limited

availability of published experimental data, this document primarily relies on predicted values

and information from chemical suppliers. Further experimental validation is highly

recommended.

Chemical Identity and Physical Properties
4-Acetamidophenylglyoxal hydrate, also known as N-(4-glyoxyloylphenyl)acetamide hydrate,

is a functionalized aromatic compound. Its core structure consists of an acetamide group and a

glyoxal hydrate moiety attached to a phenyl ring.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 16267-10-0[1]

Molecular Formula C₁₀H₁₁NO₄[1]

Molecular Weight 209.2 g/mol [1]

Synonyms N-(4-glyoxyloylphenyl)acetamide hydrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b578847?utm_src=pdf-interest
https://www.benchchem.com/product/b578847?utm_src=pdf-body
https://www.benchchem.com/product/b578847?utm_src=pdf-body
https://www.amadischem.com/product-A810402
https://www.amadischem.com/product-A810402
https://www.amadischem.com/product-A810402
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Predicted Physicochemical Properties

Property Value Source

Boiling Point
468.4 ± 35.0 °C (at 760

mmHg)
Predicted[1]

Flash Point 247 °C Predicted[1]

Density 1.399 ± 0.06 g/cm³ Predicted[1]

Vapor Pressure 3.29E-10 mmHg at 25°C Predicted[1]

Note: An experimentally determined melting point for 4-Acetamidophenylglyoxal hydrate is

not readily available in the surveyed literature.

Spectroscopic Data
Detailed experimental spectroscopic data with peak analysis for 4-Acetamidophenylglyoxal
hydrate are not publicly available. Commercial suppliers indicate the availability of NMR,

HPLC, and LC-MS data upon request. For research and development purposes, it is crucial to

obtain and interpret these spectra for structural confirmation and purity assessment.

Experimental Protocols
Synthesis
A detailed, peer-reviewed experimental protocol for the synthesis of 4-
Acetamidophenylglyoxal hydrate is not available in the public domain. A potential synthetic

route could involve the oxidation of 4'-acetamidoacetophenone, followed by hydration. The

following diagram illustrates a generalized workflow for a potential synthesis and

characterization of this compound.
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Caption: Generalized workflow for the synthesis and characterization of 4-
Acetamidophenylglyoxal hydrate.
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Standard analytical techniques for the characterization of organic compounds would be

applicable. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen

framework.

Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the amide,

ketone, and hydroxyl groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

High-Performance Liquid Chromatography (HPLC): To assess purity.

Biological Activity and Signaling Pathways
As of the date of this document, there is no publicly available scientific literature detailing the

biological activity, pharmacological effects, or mechanism of action of 4-
Acetamidophenylglyoxal hydrate. While some acetamide derivatives have been investigated

for their biological effects, no specific data exists for this particular compound. Therefore, any

research into its potential therapeutic applications would be exploratory.

Given the absence of data on its biological interactions, no signaling pathway diagrams can be

provided. The following diagram illustrates a general workflow for screening a novel compound

for biological activity.
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Caption: General workflow for the biological evaluation of a novel chemical compound.

Handling and Storage
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Based on available safety data sheets, 4-Acetamidophenylglyoxal hydrate should be

handled in a well-ventilated area using appropriate personal protective equipment, including

gloves and eye protection. It is recommended to store the compound in a tightly sealed

container in a cool, dry place.

Conclusion
4-Acetamidophenylglyoxal hydrate is a readily identifiable chemical compound with

predicted physicochemical properties. However, a significant gap exists in the publicly available

experimental data, particularly concerning its melting point, detailed spectroscopic analysis,

and a validated synthesis protocol. Crucially, its biological activity and potential applications in

drug development remain unexplored. This document serves as a foundational guide and

highlights the need for further empirical research to fully characterize this compound and

explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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